(2,2-Dimethylpent-4-en-1-yl)(methyl)amine hydrochloride
Overview
Description
2,2-Dimethylpent-4-en-1-yl)(methyl)amine hydrochloride, also known as DMPA-HCl, is an organic compound with a molecular formula of C8H17ClN. It is a colorless solid that is soluble in water and is used in a variety of scientific research applications. DMPA-HCl is known for its ability to act as a chiral acid and a chiral base, making it a versatile compound for a variety of experimental purposes.
Scientific Research Applications
Synthesis of Organolithium Compounds
(2,2-Dimethylpent-4-en-1-yl)(methyl)amine hydrochloride: is used in the synthesis of organolithium compounds, which are pivotal in organic synthesis. The structure of the related (2,2-dimethylpent-4-en-1-yl)lithium serves as a model for intermediates in carbolithiation reactions . These reactions are essential for forming new carbon-carbon bonds, leading to the creation of complex organic molecules.
Catalytic Organic Synthesis
This compound plays a role in catalytic organic synthesis, where it can be involved in the transformation of feedstocks into valuable chemicals. For instance, it can be part of processes that convert biomass into hydroxymethylfurfural (HMF), a platform chemical with various applications .
Safety And Hazards
While specific safety and hazard information for (2,2-Dimethylpent-4-en-1-yl)(methyl)amine hydrochloride is not available, similar compounds have been noted to have certain hazard statements such as H302, H315, H319, H335 . These represent hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively .
properties
IUPAC Name |
N,2,2-trimethylpent-4-en-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N.ClH/c1-5-6-8(2,3)7-9-4;/h5,9H,1,6-7H2,2-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHILFPWYSFSIFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC=C)CNC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,2-Dimethylpent-4-en-1-yl)(methyl)amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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